![molecular formula C21H23N5O2S2 B2866601 (Z)-3-allyl-5-((9-methyl-2-(4-methylpiperazin-1-yl)-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)methylene)-2-thioxothiazolidin-4-one CAS No. 374613-58-8](/img/structure/B2866601.png)
(Z)-3-allyl-5-((9-methyl-2-(4-methylpiperazin-1-yl)-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)methylene)-2-thioxothiazolidin-4-one
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Overview
Description
(Z)-3-allyl-5-((9-methyl-2-(4-methylpiperazin-1-yl)-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)methylene)-2-thioxothiazolidin-4-one is a useful research compound. Its molecular formula is C21H23N5O2S2 and its molecular weight is 441.57. The purity is usually 95%.
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Scientific Research Applications
Pharmacokinetic Analysis and Drug Development
Population pharmacokinetic studies, such as the one conducted on linezolid (an oxazolidinone antibiotic), demonstrate the importance of understanding how drugs are absorbed, distributed, metabolized, and excreted in different populations. Such studies are crucial for developing new drugs and optimizing their dosing regimens to improve efficacy and safety in diverse patient groups, including those with varying body weights and ages (Abe et al., 2009).
Mechanisms of Action and Resistance
Understanding the mechanisms of action of complex compounds is fundamental to their application in treating diseases. For instance, linezolid's action against gram-positive bacteria through inhibition of protein synthesis has been a significant advancement in treating resistant bacterial infections. Research into these mechanisms can lead to the development of new therapeutic agents for various diseases, highlighting potential areas for the application of novel compounds (Slatter et al., 2001).
Therapeutic Applications
The therapeutic applications of chemical compounds in treating specific diseases, such as the use of linezolid in treating nosocomial pneumonia and methicillin-resistant Staphylococcus aureus (MRSA) infections, offer insights into how novel compounds could be directed towards addressing unmet medical needs. These studies demonstrate the compound's efficacy, safety, and potential advantages over existing treatments (Rubinstein et al., 2001).
Mechanism of Action
Target of Action
The primary target of this compound is the Janus kinases (JAKs) . JAKs are a family of intracellular, nonreceptor tyrosine kinases that transduce cytokine-mediated signals via the JAK-STAT pathway .
Mode of Action
The compound interacts with its target, the JAKs, in a covalent manner . This interaction leads to the inhibition of the kinase activity of JAKs, thereby blocking the JAK-STAT signaling pathway .
Biochemical Pathways
The JAK-STAT pathway is a critical immune cell signaling circuit, which is of fundamental importance in innate immunity, inflammation, and hematopoiesis . Dysregulation of this pathway is frequently observed in immune disease and cancer . By inhibiting JAKs, the compound disrupts this pathway, potentially leading to the modulation of immune responses and the inhibition of cancer cell proliferation .
Result of Action
The inhibition of the JAK-STAT pathway by this compound can lead to a variety of cellular effects, depending on the specific context. In immune cells, this could result in altered immune responses, while in cancer cells, this could lead to inhibited proliferation .
Properties
IUPAC Name |
(5Z)-5-[[9-methyl-2-(4-methylpiperazin-1-yl)-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-3-prop-2-enyl-2-sulfanylidene-1,3-thiazolidin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23N5O2S2/c1-4-7-26-20(28)16(30-21(26)29)13-15-18(24-11-9-23(3)10-12-24)22-17-14(2)6-5-8-25(17)19(15)27/h4-6,8,13H,1,7,9-12H2,2-3H3/b16-13- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NIJNVBDCJXZAMS-SSZFMOIBSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CN2C1=NC(=C(C2=O)C=C3C(=O)N(C(=S)S3)CC=C)N4CCN(CC4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=CN2C1=NC(=C(C2=O)/C=C\3/C(=O)N(C(=S)S3)CC=C)N4CCN(CC4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23N5O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
441.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
374613-58-8 |
Source
|
Record name | 3-[(Z)-(3-ALLYL-4-OXO-2-THIOXO-1,3-THIAZOLIDIN-5-YLIDENE)METHYL]-9-METHYL-2-(4-METHYL-1-PIPERAZINYL)-4H-PYRIDO[1,2-A]PYRIMIDIN-4-ONE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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